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Compound of Interest

Compound Name: 4-tert-Butylaniline

Cat. No.: B146146 Get Quote

This guide provides detailed information for researchers, scientists, and drug development

professionals on the safe handling and disposal of 4-tert-Butylaniline waste. Please consult

your institution's Environmental Health and Safety (EHS) department for specific regulations

and procedures applicable to your location.

Frequently Asked Questions (FAQs)
Q1: What is 4-tert-Butylaniline and what are its primary hazards?

4-tert-Butylaniline (CAS No. 769-92-6) is a colorless to pale yellow liquid with a characteristic

amine odor.[1] It is used as an intermediate in the synthesis of dyes, pharmaceuticals, and

agrochemicals.[1] It is classified as a hazardous substance with the following primary risks:

Health Hazards: Harmful if swallowed, in contact with skin, or if inhaled.[2] It causes severe

skin burns, serious eye damage, and may cause respiratory irritation.[2][3]

Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[2]

Physical Hazards: It is a combustible liquid.[4]

Q2: What are the immediate first aid measures in case of accidental exposure?

Immediate medical attention is required for any exposure.[2]
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Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[2]

Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with water or

shower.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing for at least 15 minutes.[2]

Ingestion: Rinse the mouth but do NOT induce vomiting. Ingestion can cause severe swelling

and damage to delicate tissues, with a danger of perforation.[2]

Q3: What Personal Protective Equipment (PPE) is mandatory when handling 4-tert-
Butylaniline waste?

To minimize exposure risks, the following PPE should be worn:

Eye/Face Protection: Chemical splash goggles or a face shield.[5]

Skin Protection: Chemical-resistant gloves (e.g., butyl rubber) and a lab coat or protective

suit to prevent skin contact.[5][6]

Respiratory Protection: All handling should be done in a well-ventilated area or under a

chemical fume hood.[2] If there is a risk of inhalation, use a NIOSH-approved respirator with

an organic vapor cartridge.[2]

Q4: How should I collect and store 4-tert-Butylaniline waste in the laboratory?

Proper collection and storage are critical to prevent accidents and ensure compliance.

Containers: Use a designated, leak-proof, and chemically compatible container that can be

securely closed.[7][8]

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name "4-tert-Butylaniline".[7] The concentration or amount of constituents should

also be listed.[7]
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Segregation: Store 4-tert-Butylaniline waste separately from incompatible materials such

as strong oxidizing agents, strong acids, acid chlorides, and chloroformates.[2][8]

Fill Level: Do not fill waste containers beyond 75-90% of their capacity to allow for vapor

expansion.[8][9]

Storage Area: Keep waste containers in a designated satellite accumulation area, such as a

secondary containment bin within a ventilated cabinet.[7]

Q5: What are the approved disposal methods for 4-tert-Butylaniline waste?

4-tert-Butylaniline is a hazardous waste and must be disposed of according to local, regional,

and national regulations.[2][7] The primary disposal method is through a licensed hazardous

waste disposal company. Common disposal routes include:

Incineration: High-temperature incineration at a permitted facility is a common method for

destroying organic chemical waste.

Chemical Treatment: In some cases, chemical neutralization or treatment may be used, but

this must be done by trained professionals at a licensed facility.

Q6: Can I dispose of small amounts of 4-tert-Butylaniline waste down the drain?

No. Under no circumstances should 4-tert-Butylaniline be disposed of down the drain. It is

very toxic to aquatic organisms and can cause long-term adverse effects in the aquatic

environment.[2] This practice is illegal and environmentally harmful.[9]

Q7: How do I handle a small spill of 4-tert-Butylaniline?

For small spills, follow these steps:

Ensure the area is well-ventilated and turn off any ignition sources.[8]

Wearing the appropriate PPE, contain the spill.

Soak up the spill with an inert absorbent material (e.g., vermiculite, dry sand, or earth).[2]
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Collect the absorbent material and contaminated debris into a designated hazardous waste

container.

Clean the spill area thoroughly.

Dispose of all contaminated materials as hazardous waste.[8]

Q8: How should I dispose of empty 4-tert-Butylaniline containers?

Empty containers that held 4-tert-Butylaniline must be treated as hazardous waste unless

properly decontaminated.[7] To decontaminate, you must:

Thoroughly empty all contents.

Triple-rinse the container with a suitable solvent (e.g., ethanol or acetone).[10]

Collect all rinsate as hazardous waste.[10]

After rinsing, the label must be completely removed or defaced.[7] The clean, dried container

can then be disposed of as non-hazardous waste or recycled, depending on institutional

policy.[7]
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Issue Encountered Recommended Action

Unknown Waste Mixture

Do not mix 4-tert-Butylaniline waste with other

chemical wastes unless you have confirmed

their compatibility. It is incompatible with strong

acids and oxidizers.[2][8] Always collect different

waste streams in separate, clearly labeled

containers.[7]

Leaking Waste Container

Immediately place the leaking container into a

larger, compatible, and properly labeled

container (overpack). Report the incident to your

lab manager and EHS department.

Accidental Exposure

Follow the first aid procedures outlined in FAQ

#2 immediately.[2] Alert colleagues and your

supervisor. Seek prompt medical attention and

be prepared to provide the Safety Data Sheet

(SDS) to medical personnel.[2]

Chemical and Physical Properties
The table below summarizes key quantitative data for 4-tert-Butylaniline.
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Property Value

Molecular Formula C₁₀H₁₅N[1]

Molecular Weight 149.23 g/mol [4][11]

Appearance Colorless to pale yellow liquid[1]

Melting Point 15-16 °C[3][4]

Boiling Point 90-93 °C at 3 mmHg[3][4]

Density 0.937 g/mL at 25 °C[3][4]

Flash Point 102 °C (closed cup)[4]

Solubility
Insoluble in water; soluble in organic solvents

like ethanol and ether.[1][3]

Experimental Protocols
Protocol 1: Small Spill Clean-up

Assess the Situation: Evacuate non-essential personnel. Ensure ventilation is adequate.

Don PPE: Put on chemical splash goggles, butyl rubber gloves, and a lab coat.

Containment: If the spill is spreading, create a dike around it using absorbent material.

Absorption: Cover the spill with an inert absorbent material.[2]

Collection: Carefully scoop the contaminated absorbent material into a designated

hazardous waste container. Do not create dust.

Decontamination: Clean the spill surface with a suitable solvent and collect the cleaning

materials as hazardous waste.

Disposal: Seal and label the waste container and arrange for pickup through your institution's

EHS department.

Protocol 2: Chemical Transformation of 4-tert-Butylaniline (For Advanced Users)
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Disclaimer:This protocol describes a chemical reaction, not a standard disposal method. It

should only be performed by trained chemists in a controlled laboratory setting. The resulting

product and all associated materials must be collected and disposed of as hazardous waste.

This procedure transforms 4-tert-Butylaniline into its corresponding formanilide, which may be

less volatile.

Setup: In a chemical fume hood, equip a round-bottom flask with a reflux condenser and a

magnetic stirrer.

Reagents: For each 1 mole of 4-tert-Butylaniline waste, add an equimolar amount of formic

acid. Use toluene as a solvent.[12]

Reaction: Stir the mixture and gently heat it to reflux. The reaction produces formic acid-(4-

tert-butyl-anilide).[3][12]

Cooling: Once the reaction is complete, allow the mixture to cool to room temperature.

Waste Collection: The entire reaction mixture, including the product and solvent, must be

collected in a properly labeled hazardous waste container.

Disposal: Arrange for disposal of the container through your institution's EHS department.

Disposal Workflow
The following diagram illustrates the logical workflow for the safe disposal of 4-tert-
Butylaniline waste.
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Waste Collection & Storage
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Caption: Logical workflow for the collection and disposal of 4-tert-Butylaniline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146146?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

